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Compound of Interest

Compound Name: JNJ-1013

Cat. No.: B10832104 Get Quote

For researchers, scientists, and drug development professionals working with JNJ-1013, this

guide provides immediate and essential safety and logistical information. Adherence to these

procedures is critical for ensuring a safe laboratory environment and the integrity of your

research.

JNJ-1013 is a potent and selective IRAK1 degrader, available for research use only.[1] It is

supplied as a solid and should be handled with care, treating it as a potentially hazardous

substance.

Physical and Chemical Properties
A summary of the key physical and chemical properties of JNJ-1013 is provided below for easy

reference. This data has been compiled from various chemical suppliers.

Property Value Source

CAS Number 2597343-08-1 [2]

Molecular Formula C46H55N9O7S [2]

Molecular Weight 878.1 g/mol [2]

Appearance Solid [2]

Purity ≥98% [2]
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Solubility
Proper dissolution is critical for experimental accuracy. The following table outlines the solubility

of JNJ-1013 in various solvents.

Solvent Solubility Source

DMSO Sparingly soluble (1-10 mg/ml) [2]

Acetonitrile Slightly soluble (0.1-1 mg/ml) [2]

Water Slightly soluble (0.1-1 mg/ml) [2]

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for JNJ-1013 was not found during the search, a

product information sheet from Cayman Chemical advises that this material should be

considered hazardous until further information becomes available.[3] Therefore, the following

personal protective equipment should be considered mandatory when handling JNJ-1013.

PPE Category Recommended Equipment

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator is

recommended.

Operational Plans: Handling and Storage
Strict adherence to the following procedures for handling and storage is necessary to maintain

the stability of the compound and ensure user safety.

Handling
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Avoid Contact: Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[3]

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Weighing: If weighing the solid form, take care to avoid generating dust.

Solution Preparation: When preparing stock solutions, add the solvent to the solid slowly to

avoid splashing. For aqueous solutions, it is recommended to first dissolve the compound in

an organic solvent like DMSO and then dilute with the aqueous buffer.[3] Aqueous solutions

should not be stored for more than one day.[3]

Hygiene: Wash hands thoroughly after handling.[3]

Storage
Short-term and Long-term Storage: Store at -20°C.[2]

Stability: The compound is stable for at least four years when stored correctly.[3]

Shipping: JNJ-1013 is typically shipped at room temperature.[2]

Disposal Plan
Dispose of JNJ-1013 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. It is recommended to consult with your institution's

environmental health and safety (EHS) department for specific guidance on chemical waste

disposal.

Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the general workflow for preparing a stock solution of JNJ-
1013.
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Stock Solution Preparation

Start: Obtain solid JNJ-1013

Weigh desired amount of JNJ-1013

Dissolve in appropriate solvent (e.g., DMSO)

Vortex or sonicate to ensure complete dissolution

Store stock solution at -20°C

Stock solution ready for use

Click to download full resolution via product page

Workflow for preparing a JNJ-1013 stock solution.

Signaling Pathway of JNJ-1013
JNJ-1013 is a proteolysis-targeting chimera (PROTAC) that induces the degradation of

Interleukin-1 Receptor-Associated Kinase 1 (IRAK1).[2] This mechanism of action is crucial for

its potential therapeutic effects. The simplified signaling pathway is depicted below.
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JNJ-1013 Mechanism of Action

JNJ-1013
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Simplified signaling pathway of JNJ-1013 as an IRAK1 degrader.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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